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Compound of Interest

Compound Name: Neon-20

Cat. No.: B078926

Technical Support Center: Liquid Neon-20
Cryogenic Systems

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with liquid
Neon-20 (LNe-20) cryogenic systems.

Quick Reference Data

The following tables provide key physical properties of Neon-20 and materials commonly used
in LNe-20 cryogenic systems.

Table 1: Thermophysical Properties of Neon-20 (2°Ne)
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Property Value Units
Normal Boiling Point 27.1 K
Triple Point Temperature 24.56 K
Triple Point Pressure 43.37 kPa
Liquid Density (at boiling point) 1207 kg/m 3
Gas Density (at boiling point) 1.14 kg/m 3
Latent Heat of Vaporization 85.7 kJ/kg
Critical Temperature 44.4 K
Critical Pressure 2.65 MPa

Table 2: Cryogenic Properties of Common Materials

Thermal e
] o Specific Heat
Material Conductivity Notes

S (Jlkg-K) at ~27K

Commonly used for

316 Stainless Steel ~2.5 ~15 inner vessels and
piping.[1][2][3]

High thermal

conductivity, used for
Copper (OFHC) ~600 ~10 )

heat sinks and

thermal links.[4][5][6]

Low thermal
conductivity, used for

G-10CR Composite 0.1 ~20 thermal isolation and

l

structural supports.[7]

[8][°]
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This section provides step-by-step guidance for diagnosing and resolving common issues
encountered in liqguid Neon-20 cryogenic systems.

Problem 1: Excessive Boil-Off Rate

An unusually high consumption of liquid neon can indicate a variety of problems, primarily
related to the cryostat's insulation vacuum.

Symptoms:

e Rapid decrease in LNe-20 level.

» Frost or condensation appearing on the outer surfaces of the cryostat.
e Frequent cycling of pressure relief valves.

Troubleshooting Workflow:
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Start: Excessive LNe-20 Boil-Off

Check insulation vacuum pressure.
Is it within the specified range (e.g., < 10~> mbar)?

Good Poor
\ \
YES NO
\

Perform a helium leak check on the vacuum space.

Y

Check and regenerate or replace the getter material.

\
Leaks detected?
\ Y
YES NO
Y
Suspect internal outgassing or contamination.
Y

Repair leaks at joints, seals, or welds.

Y

Perform a vacuum bakeout procedure.

A Y

Re-evacuate the insulation space.

A Y

Monitor boil-off rate.
Is it now normal?

<
e
wn
\

NO

End: Problem Resolved Contact manufacturer support for further diagnostics.

Click to download full resolution via product page

Caption: Troubleshooting workflow for excessive liquid neon boil-off.
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Experimental Protocol: Helium Leak Detection

e Preparation:
o Ensure the cryostat is at a safe, stable temperature (room temperature is ideal).
o Connect a high-vacuum pumping station to the insulation vacuum port of the cryostat.
o Connect a helium leak detector (mass spectrometer type) to the pumping line.

e Procedure:

[¢]

Evacuate the insulation space to the operating pressure of the leak detector (typically <
10-4 mbar).

[¢]

Systematically spray a small amount of helium gas around all potential leak points on the
outer vacuum casing, including welds, feedthroughs, and flanges.

[¢]

Monitor the leak detector for any signal indicating the presence of helium.

[¢]

If a leak is detected, pinpoint its exact location by isolating the helium spray to smaller

areas.
e Resolution:
o Once a leak is identified, mark its location.

o Warm the cryostat to room temperature and bring the vacuum space to atmospheric
pressure with dry nitrogen.

o Repair the leak according to standard vacuum practices (e.g., replacing a gasket, re-
welding).

o After repair, repeat the leak detection procedure to confirm the seal's integrity.

Problem 2: Temperature Instability

Fluctuations in the sample temperature can compromise experimental results.
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Symptoms:

o Sample temperature oscillates around the setpoint.
« Inability to reach the desired base temperature.

e Sudden, unexplained temperature changes.

Troubleshooting Workflow:
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Start: Temperature Instability

Check LNe-20 reservoir pressure.
Is it stable?

Check temperature sensor reading and connection.

: :

Go to 'Pressure Instability’ troubleshooting guide.

Check heater output and connection.

YES J

5 . Check heater wiring.
Review PID controller settings. Rt 1

Check thermal contact of sample and sensor to the cold stage.

!

Poor contact found? Check sensor wiring (or.breaks or shorts.
Replace sensor if faulty.

‘ Improve thermal contact using grease or clamps.

Re-tune PID for the specific range.

Contact manufacturer support.

End: Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for temperature instability.
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Frequently Asked Questions (FAQSs)

Q1: What are the primary safety concerns when working with liquid Neon-20?
Al: The main hazards are:

e Cryogenic Burns and Frostbite: LNe-20 has a boiling point of 27.1 K (-246.05 °C). Direct
contact with the liquid or cold vapor can cause severe tissue damage. Always wear
appropriate personal protective equipment (PPE), including cryogenic gloves, a face shield,
and a lab coat.[7][10]

o Asphyxiation: Neon is a simple asphyxiant.[8] A liquid-to-gas expansion ratio of
approximately 1:1400 means that a small spill can displace a large volume of air in an
enclosed space, leading to an oxygen-deficient atmosphere. Ensure work is performed in a
well-ventilated area.[10]

o Pressure Buildup: As LNe-20 warms and vaporizes in a sealed container, it can generate
extremely high pressures, creating an explosion hazard. Never store LNe-20 in a container
that is not designed for cryogenic liquids and equipped with a pressure relief device.[7]

Q2: My cryostat is making a hissing sound. Is this normal?

A2: A periodic, gentle hissing sound is often normal and indicates that the pressure relief valve
is functioning correctly to vent excess pressure built up from boil-off. However, continuous, loud
hissing, especially when accompanied by frost on the exterior of the cryostat, may indicate a
problem such as a degraded insulation vacuum, which would cause an abnormally high boil-off
rate.

Q3: How do | remove an ice plug from a transfer line or vent port?

A3: An ice plug, typically formed from condensed atmospheric gases like nitrogen or water
vapor, can be a serious safety hazard by preventing proper venting.

Experimental Protocol: Ice Plug Removal
o Safety First:

o DO NOT attempt to seal or plug the opening.
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o Wear appropriate PPE (face shield, cryogenic gloves).

o Ensure the area is well-ventilated.

e Procedure:

o Direct a flow of dry, room-temperature helium or nitrogen gas onto the exterior of the
blocked tube. The goal is to gently warm the area and sublime the ice plug.

o NEVER use a solid object to try and mechanically break the plug, as this can damage the
thin-walled tubing of the cryostat.

o If the plug is accessible and the above method is slow, a warm, solid, non-sparking metal
rod (like aluminum or copper) can be held against the exterior of the tube to transfer heat
more directly.

e Prevention:

o Always maintain a slight positive pressure of dry helium or neon gas within transfer lines
and sample spaces when not in use.

o Purge transfer lines with dry gas before inserting them into the LNe-20 dewar.
Q4: What is the ideal vacuum level for the insulation space of a liquid Neon-20 cryostat?

A4: To minimize heat leak from residual gas conduction, the insulation vacuum should ideally
be in the high vacuum range, typically below 10~> mbar. At cryogenic temperatures, the cold
surfaces of the cryostat will help to improve the vacuum level through cryopumping, where
residual gases freeze onto the cold walls. A good practice is to evacuate the space to at least
103 mbar before introducing the liquid neon.[11]

Q5: What effect does the isotopic purity of Neon-20 have on the system's performance?

A5: The triple point temperature of neon is sensitive to its isotopic composition. Natural neon is
a mixture of 2°Ne (90.48%), 2*Ne (0.27%), and 2Ne (9.25%). Pure 2°Ne has a slightly lower
triple point temperature than natural neon. For most applications, the use of high-purity Neon-
20 (e.g., >99.9%) will ensure a stable and predictable operating temperature. Isotopic
impurities can lead to slight variations in the vapor pressure curve and the precise temperature
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at a given pressure. For highly sensitive experiments requiring precise temperature stability,
using Neon-20 of a known and consistent isotopic purity is recommended.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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